Cas no 1849327-11-2 (3-[2-(Propan-2-ylsulfanyl)ethoxy]azetidine)

• Product Name: 3-[2-(Propan-2-ylsulfanyl)ethoxy]azetidine
• CAS No: 1849327-11-2
• MF: C₈H₁₇NOS
• MW: 175.291681051254
• CID: 6252559
• PubChem ID: 165606961
• Update Time: 2025-10-31

3-[2-(Propan-2-ylsulfanyl)ethoxy]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[2-(propan-2-ylsulfanyl)ethoxy]azetidine
• 1849327-11-2
• EN300-1146446
• 3-[2-(Propan-2-ylsulfanyl)ethoxy]azetidine

• Inchi： 1S/C8H17NOS/c1-7(2)11-4-3-10-8-5-9-6-8/h7-9H,3-6H2,1-2H3
• InChI Key： QFRGZPZXCUWKJT-UHFFFAOYSA-N
• SMILES： S(C(C)C)CCOC1CNC1

Computed Properties

• Exact Mass: 175.10308534g/mol
• Monoisotopic Mass: 175.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-[2-(Propan-2-ylsulfanyl)ethoxy]azetidine

Introduction to 3-[2-(Propan-2-ylsulfanylethoxy)azetidine] and Its Significance in Modern Chemical Biology

3-[2-(Propan-2-ylsulfanylethoxy)azetidine] (CAS No. 1849327-11-2) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and molecular research. This azetidine derivative, characterized by a propan-2-ylsulfanylethoxy side chain, exhibits intriguing chemical behavior that makes it a valuable candidate for various biochemical and pharmacological investigations.

The compound's molecular structure, featuring an azetidine ring connected to an ethoxy group substituted with a propan-2-ylsulfanyl moiety, provides a versatile scaffold for further chemical modifications. This structural motif is particularly interesting because it combines the flexibility of the azetidine ring with the reactivity of the sulfanyl and ethoxy functional groups. Such features are often exploited in the design of novel bioactive molecules, where specific interactions with biological targets can be modulated.

In recent years, there has been a growing interest in azetidine derivatives as pharmacophores due to their ability to mimic natural amino acid structures while maintaining distinct chemical properties. The propan-2-ylsulfanylethoxyazetidine derivative, in particular, has been studied for its potential role in inhibiting various enzymatic pathways and disrupting protein-protein interactions. These activities are of paramount importance in the development of therapeutic agents targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 3-[2-(Propan-2-ylsulfanylethoxy)azetidine] is its potential as a tool compound in medicinal chemistry. Its unique structural features allow researchers to fine-tune its properties for specific applications. For instance, the presence of the sulfanyl group can facilitate interactions with sulfur-rich residues in biological targets, while the ethoxy group can enhance solubility and metabolic stability. These characteristics make it an attractive candidate for further development into lead compounds for drug discovery.

The compound has also been explored in academic research for its ability to serve as a building block in synthetic chemistry. The azetidine ring provides a stable core that can be functionalized at multiple positions, enabling the creation of complex molecules with tailored biological activities. This versatility has been leveraged in several synthetic strategies aimed at generating novel derivatives with enhanced pharmacological properties.

In addition to its synthetic utility, 3-[2-(Propan-2-ylsulfanylethoxy)azetidine] has shown promise in preclinical studies as a modulator of cellular signaling pathways. Research indicates that this compound can interact with specific enzymes and receptors involved in disease processes, potentially leading to therapeutic benefits. For example, studies have suggested that it may inhibit kinases and other enzymes implicated in cancer progression by binding to their active sites and disrupting their function.

The development of new methodologies for synthesizing azetidine derivatives has also been advanced by the study of compounds like 3-[2-(Propan-2-ylsulfanylethoxy)azetidine]. Innovations in catalytic processes and asymmetric synthesis have enabled more efficient and scalable production of these molecules, which is crucial for both academic research and industrial applications. These advancements are expected to accelerate the discovery of novel bioactive compounds based on similar scaffolds.

The safety and regulatory aspects of working with 3-[2-(Propan-2-ylsulfanylethoxy)azetidine] are also important considerations. While it is not classified as a hazardous or controlled substance, proper handling procedures should be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and adhering to good laboratory practices (GLP) when conducting experiments.

The future prospects for 3-[2-(Propan-2-ylsulfanylethoxy)azetidine] are bright, with ongoing research exploring its potential applications in various fields. As our understanding of biological systems continues to expand, the demand for innovative molecular tools will grow. This compound represents an important contribution to the chemical biology arsenal, offering researchers a versatile scaffold for developing new therapies and understanding disease mechanisms at a molecular level.